Cas no 100958-70-1 (Ethyl 5-nitrothiophene-3-carboxylate)

Ethyl 5-nitrothiophene-3-carboxylate is a nitro-substituted thiophene derivative widely utilized as a key intermediate in organic synthesis and pharmaceutical research. Its structure, featuring both a nitro group and an ester functionality, enables versatile reactivity, making it valuable for constructing heterocyclic compounds and active pharmaceutical ingredients (APIs). The electron-withdrawing nitro group enhances electrophilic substitution reactions, while the ester moiety allows further functionalization via hydrolysis or reduction. This compound exhibits stability under standard handling conditions and is compatible with a range of synthetic transformations. Its consistent purity and well-characterized properties ensure reliable performance in applications such as agrochemical and medicinal chemistry development.

Ethyl 5-nitrothiophene-3-carboxylate structure

100958-70-1 structure

Product Name:Ethyl 5-nitrothiophene-3-carboxylate

CAS No:100958-70-1

MF:C₇H₇NO₄S

MW:201.199780702591

CID:1084121

PubChem ID:43448991

Update Time:2025-06-06

Ethyl 5-nitrothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 5-nitrothiophene-3-carboxylate
- Ethyl5-nitrothiophene-3-carboxylate
- DB-370471
- SCHEMBL18430485
- 100958-70-1
- Inchi： 1S/C7H7NO4S/c1-2-12-7(9)5-3-6(8(10)11)13-4-5/h3-4H,2H2,1H3
- InChI Key： NPPUZRWXZGOUKH-UHFFFAOYSA-N
- SMILES： S1C=C(C(=O)OCC)C=C1[N+](=O)[O-]

Computed Properties

Exact Mass: 201.009579g/mol
Monoisotopic Mass: 201.009579g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 201.2g/mol
XLogP3: 2
Topological Polar Surface Area: 100Å²

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Chemenu	CM306889-1g	Ethyl 5-nitrothiophene-3-carboxylate	100958-70-1	95%	1g	$208	2023-01-20
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